1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide

• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 1-[3-(2,3-dihydro-1H-inden-5-ylamino)-3-oxopropyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H25N3O2/c19-18(23)14-6-9-21(10-7-14)11-8-17(22)20-16-5-4-13-2-1-3-15(13)12-16/h4-5,12,14H,1-3,6-11H2,(H2,19,23)(H,20,22)
• InChI Key: HFZHYZXUZHFTIT-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CCN3CCC(CC3)C(=O)N

Description

1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide, also known as PACAP-27, is a neuropeptide that plays a crucial role in the regulation of various physiological and pathological processes. PACAP-27 was first discovered in the 1980s and has since been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide exerts its biological effects by binding to specific receptors, PAC1, VPAC1, and VPAC2, which are widely expressed in various tissues and organs. The binding of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide to these receptors activates several intracellular signaling pathways, including cAMP, MAPK, and PI3K/Akt, leading to the regulation of various cellular processes.
Biochemical and Physiological Effects
1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide has been shown to have various biochemical and physiological effects, including the regulation of neurotransmitter release, neuronal survival, and differentiation. It also modulates the immune response, regulates cardiovascular function, and plays a role in the regulation of the endocrine system.

Advantages and Limitations for Lab Experiments

1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide is a potent and selective neuropeptide that can be used in various lab experiments to study the biological processes it regulates. However, the synthesis of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide is complex and requires expertise in peptide chemistry. The purity of the final product is critical for its biological activity and efficacy. Moreover, 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide is relatively expensive compared to other neuropeptides, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide. One potential area of research is the development of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide analogs with improved pharmacological properties, such as increased stability and bioavailability. Another area of research is the identification of new therapeutic applications for 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide, such as in the treatment of metabolic disorders and autoimmune diseases. Finally, the development of new technologies for the synthesis and purification of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide may lead to more cost-effective and efficient production of this neuropeptide.

Synthesis Methods

The synthesis of 1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide involves several steps, including solid-phase peptide synthesis and HPLC purification. The process is complex and requires expertise in peptide chemistry. The purity of the final product is critical for its biological activity and efficacy.

Scientific Research Applications

1-[2-(Indan-5-ylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide has been extensively studied for its potential therapeutic applications in various diseases, including neurological disorders, cardiovascular diseases, and cancer. It has been shown to have neuroprotective, anti-inflammatory, anti-apoptotic, and vasodilatory effects.